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Compound of Interest

Compound Name: S-(3-Hydroxypropyl) ethanethioate

Cat. No.: B2486500

This document provides essential safety and logistical information for the proper disposal of S-
(3-Hydroxypropyl) ethanethioate, ensuring the safety of laboratory personnel and the
protection of the environment. The following procedures are based on standard safety data
sheets and should be executed by trained professionals.

Hazard Profile and Safety Summary

S-(3-Hydroxypropyl) ethanethioate is a hazardous chemical requiring careful handling and
disposal. Its key hazard classifications are summarized below.

Hazard Classification GHS Code Description
o Extremely flammable liquid
Flammable liquids H224
and vapor[1]
Acute toxicity, Oral H302 Harmful if swallowed[1]
Acute toxicity, Inhalation H332 Harmful if inhaled[1]
Short-term (acute) aquatic ) o
H400 Very toxic to aquatic life[1]
hazard
Long-term (chronic) aquatic HA10 Very toxic to aquatic life with
hazard long lasting effects[1]

Pre-Disposal and Handling Precautions
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Before beginning the disposal process, ensure all necessary personal protective equipment
(PPE) is worn and engineering controls are in place.

e Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and
a face shield.[1] A lab coat is also recommended. For handling larger quantities or in case of
insufficient ventilation, use a NIOSH-approved respirator.[2]

o Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume
hood.[1] Use explosion-proof electrical, ventilating, and lighting equipment.[1][2] Ensure that
eyewash stations and safety showers are readily accessible.[2]

o General Handling: Keep the chemical away from heat, sparks, open flames, and hot
surfaces.[1][2][3][4] Use only non-sparking tools and take precautionary measures against
static discharge by grounding and bonding containers and receiving equipment.[1][2][3][4]
Avoid breathing vapors or mist.[1][2] Do not eat, drink, or smoke when using this product.[1]

Step-by-Step Disposal Protocol

This protocol outlines the procedures for the disposal of unwanted S-(3-Hydroxypropyl)
ethanethioate and the management of spills.

Disposal of Unused S-(3-Hydroxypropyl) ethanethioate

o Containerization:
o Ensure the original container is tightly closed.[1][2]

o If transferring to a waste container, use a clearly labeled, compatible container. The
container should be suitable for flammable liquids.

» Waste Classification:
o Classify the waste as hazardous due to its flammability and aquatic toxicity.
o Storage Pending Disposal:

o Store the waste container in a designated, well-ventilated, and cool area, away from
ignition sources.[2][4] The storage area should be secure (store locked up).[2]
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e Arranging for Disposal:

o Dispose of the contents and container to an approved waste disposal plant.[2][4] Contact
your institution's Environmental Health and Safety (EHS) office or a licensed hazardous
waste disposal contractor to arrange for pickup and disposal.

o Do not dispose of this chemical down the drain or into the environment.[1]

Spill Management and Cleanup

In the event of a spill, follow these procedures immediately:
e Evacuation and Ventilation:
o Evacuate non-essential personnel from the spill area.
o Ensure the area is well-ventilated, and eliminate all sources of ignition.[2]
» Containment:
o Prevent the spill from spreading and from entering drains. Cover drains if necessary.
o Absorption:

o For small spills, absorb the chemical with an inert, non-combustible absorbent material
such as sand, silica gel, or a universal binder.[3]

e Collection:

o Using spark-proof tools, carefully collect the absorbent material and spilled chemical into a
suitable, sealable, and properly labeled container for disposal.[2][3]

e Decontamination:

o Clean the spill area thoroughly with a suitable solvent, followed by soap and water. Collect
all cleaning materials as hazardous waste.

o Disposal of Spill Debris:
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o Dispose of the container with the absorbed material and any contaminated cleaning
materials as hazardous waste, following the same procedure as for unused chemical.

Disposal Workflow
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Caption: Workflow for the safe disposal of S-(3-Hydroxypropyl) ethanethioate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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